2,5,5-Trimethyl-2-(2-methyl-5-nitrophenyl)-1,3-dioxane
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Description
2,5,5-Trimethyl-2-(2-methyl-5-nitrophenyl)-1,3-dioxane is a useful research compound. Its molecular formula is C14H19NO4 and its molecular weight is 265.309. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
Research has demonstrated the synthesis of new compounds using derivatives of 1,3-dioxanes, showcasing the chemical versatility and potential for creating new molecules with potentially useful properties. For instance, the study by Kolyamshin et al. (2021) details the synthesis of new benzoates through reactions involving nitrophenyl-dioxanes, highlighting the synthetic utility of these compounds in organic chemistry (Kolyamshin et al., 2021).
Electrochemical and Electrical Properties
A study by Özer et al. (2007) explores the synthesis, characterization, and the electrochemical and electrical properties of novel cofacial bismetallophthalocyanines derived from a dioxane-based precursor. This research underscores the potential applications of dioxane derivatives in materials science, particularly in the development of new materials with specific electrochemical behaviors (Özer et al., 2007).
Renewable Energy Sources
Investigations into renewable energy sources have also utilized dioxane derivatives. Harvey et al. (2016) explored the conversion of 2,3-Butanediol into a mixture of dioxolanes, highlighting their potential as sustainable gasoline blending components or diesel oxygenates. This study points to the broader applicability of dioxane derivatives in sustainable energy solutions (Harvey et al., 2016).
Organic Syntheses and Catalysts
The field of organic synthesis often employs dioxane derivatives as intermediates or catalysts. For example, research by Dotsenko et al. (2019) on the synthesis of 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives from a dioxane dione precursor illustrates the role these compounds can play in the preparation of drug precursors or ligands (Dotsenko et al., 2019).
Material Science Applications
In material science, the synthesis and rearrangement of dioxane-based compounds have been explored for their potential applications in creating new materials with desirable properties. For instance, the synthesis and characterization of novel N-modified glycines based on a dioxane skeleton reported by Moldovan et al. (2016) provide insights into the versatility of dioxane derivatives in materials research (Moldovan et al., 2016).
Properties
IUPAC Name |
2,5,5-trimethyl-2-(2-methyl-5-nitrophenyl)-1,3-dioxane |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4/c1-10-5-6-11(15(16)17)7-12(10)14(4)18-8-13(2,3)9-19-14/h5-7H,8-9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMCSWLBQDAOPHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])C2(OCC(CO2)(C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.